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Compound of Interest

Compound Name: Pentafluorobenzoyl chloride

Cat. No.: B131811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pentafluorobenzoyl chloride (PFBC) is a valuable reagent in organic synthesis, particularly in

the development of pharmaceuticals and other complex molecules. However, its utility is

matched by its significant hazardous properties, necessitating stringent safety protocols. This

technical guide provides an in-depth overview of the safety and handling precautions for

pentafluorobenzoyl chloride, designed to inform and protect laboratory personnel.

Hazard Identification and Classification
Pentafluorobenzoyl chloride is classified as a corrosive substance that causes severe skin

burns and eye damage.[1][2][3][4] It may also cause respiratory irritation.[1] A key characteristic

of this compound is its violent reaction with water, which can release toxic and corrosive gases.

[1][5] It is also a lachrymator and has a strong, unpleasant odor.[1]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2][3][4]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]
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H290: May be corrosive to metals.[2]

EUH014: Reacts violently with water.[6]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of pentafluorobenzoyl
chloride is fundamental to its safe handling.

Property Value Source

CAS Number 2251-50-5 [1][2][3]

Molecular Formula C₇ClF₅O [2][4][7]

Molecular Weight 230.52 g/mol [4][7]

Appearance
Clear, colorless to very pale

yellow liquid
[2][7]

Boiling Point 159°C [2]

Density 1.67 g/cm³ [2]

Refractive Index 1.45 (@ 20°C) [1]

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical to minimize the risks associated

with pentafluorobenzoyl chloride.

Engineering Controls
Work with pentafluorobenzoyl chloride should always be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[1][8][9]

Ensure that emergency eyewash stations and safety showers are readily accessible in the

immediate vicinity of any potential exposure.[1][5]

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.tcichemicals.com/BE/en/sds/P0807_EU_6N.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/103772
https://www.benchchem.com/product/b131811?utm_src=pdf-body
https://www.benchchem.com/product/b131811?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-6-01.pdf
https://www.tcichemicals.com/BE/en/sds/P0807_EU_6N.pdf
https://www.merckmillipore.com/Web-DE-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-841331&DocumentType=MSD&DocumentId=841331_SDS_NZ_EN.PDF&DocumentUID=353594338&Language=EN&Country=NZ&Origin=null
https://www.tcichemicals.com/BE/en/sds/P0807_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Pentafluorobenzoyl-chloride
https://www.pharmaffiliates.com/en/2251-50-5-pentafluorobenzoyl-chloride-pa2705145.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pentafluorobenzoyl-chloride
https://www.pharmaffiliates.com/en/2251-50-5-pentafluorobenzoyl-chloride-pa2705145.html
https://www.tcichemicals.com/BE/en/sds/P0807_EU_6N.pdf
https://www.pharmaffiliates.com/en/2251-50-5-pentafluorobenzoyl-chloride-pa2705145.html
https://www.tcichemicals.com/BE/en/sds/P0807_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0807_EU_6N.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-6-01.pdf
https://www.benchchem.com/product/b131811?utm_src=pdf-body
https://www.benchchem.com/product/b131811?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-6-01.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6191348_EN.htm
https://www.chemicalbook.com/msds/pentafluorobenzyl-chloride.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-6-01.pdf
https://www.fishersci.com/store/msds?partNumber=AC147120250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive PPE regimen is mandatory when handling this substance.

PPE Category Specification Source

Eye and Face Protection
Chemical goggles or safety

glasses with a face shield.
[1][5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected before use.

[1][9][10]

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat.

For larger quantities or

increased risk of splash,

chemical-resistant aprons or

suits may be necessary.

[1][9]

Respiratory Protection

In case of inadequate

ventilation or when vapor

concentrations are high, a

NIOSH-approved respirator

with an appropriate cartridge

for acid gases and organic

vapors should be used.

[1][3][5]

Handling Procedures
Do not handle the substance until all safety precautions have been read and understood.[1]

Avoid contact with skin, eyes, and clothing.[2][8]

Do not breathe fumes, mist, spray, or vapors.[1]

Handle in accordance with good industrial hygiene and safety practices.[1]

Wash hands thoroughly after handling.[1][2][8]

Keep the container tightly closed when not in use.[1][8]
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This substance is moisture-sensitive; handle and store under an inert atmosphere (e.g.,

nitrogen or argon).[1][5]

Use corrosion-resistant equipment.[2]

Storage Conditions
Store in a cool, dry, and well-ventilated area away from incompatible substances.[1][8][9]

The storage area should be designated as a corrosives area.[8]

Store locked up.[1][3][5]

Keep the container tightly closed and protected from moisture.[1][8]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving

pentafluorobenzoyl chloride.

First-Aid Measures
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Exposure Route First-Aid Protocol Source

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1][2][8]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the skin with plenty of water

and soap for at least 15

minutes. Seek immediate

medical attention.

[1][2][8]

Eye Contact

Immediately flush the eyes

with plenty of water for at least

15 minutes, removing contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[1][2][8]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[1][2][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, or dry powder.[1]

[2]

Unsuitable Extinguishing Media: Do NOT use water, as it reacts violently with

pentafluorobenzoyl chloride.[1][2]

Specific Hazards: Thermal decomposition can generate toxic and corrosive gases, including

carbon oxides, hydrogen chloride, and hydrogen fluoride.[1][2][5][8] Containers may explode
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if heated under confinement.[1]

Protective Equipment: Firefighters should wear gas-tight, chemically protective clothing in

combination with a self-contained breathing apparatus (SCBA).[1]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Do

not breathe vapors, mist, or gas. Avoid contact with the substance. Only qualified personnel

equipped with suitable protective equipment should intervene.[1][5][9]

Environmental Precautions: Prevent the product from entering drains or public waters.[1][9]

Containment and Cleaning Up: For small spills, absorb with a dry, inert material such as

sand or earth, and then place it into a chemical waste container.[1][8] For large spills, dike

the area to contain the spill. Use explosion-proof equipment for cleanup.[1] Do not allow

contact with water during cleanup.[8]

Toxicological Information
Pentafluorobenzoyl chloride is destructive to the tissues of the mucous membranes and

upper respiratory tract.[3] Inhalation may cause coughing, shortness of breath, headache, and

nausea.[1] Ingestion can cause severe and permanent damage to the digestive tract.[8]

Toxicity Endpoint Result Source

Acute Toxicity (Oral) Not classified [1]

Acute Toxicity (Dermal) Not classified [1]

Acute Toxicity (Inhalation) Not classified [1]

Skin Corrosion/Irritation Causes severe skin burns [1]

Serious Eye Damage/Irritation Causes serious eye damage [1]

STOT-Single Exposure May cause respiratory irritation [1]

Logical Workflows and Diagrams
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To further clarify the safety procedures, the following diagrams illustrate the logical flow of

actions for handling and in case of an emergency.

Preparation Handling Post-Handling

Read and Understand SDS Don Appropriate PPE Verify Fume Hood and Safety Shower/Eyewash Functionality Work in a Certified Fume Hood Handle with Care, Avoid Contact and Inhalation Keep Container Tightly Closed When Not in Use Doff PPE Correctly Wash Hands Thoroughly Store in a Cool, Dry, Well-Ventilated, and Secure Area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of pentafluorobenzoyl chloride.
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Emergency Occurs

Assess the Situation
(Spill, Fire, Exposure)

Spill

Spill

Fire

Fire

Personal Exposure

Exposure

Evacuate Immediate Area

Activate Fire Alarm Move to Safety Shower/Eyewash

Alert Nearby Personnel and Supervisor

Isolate and Contain Spill
(if safe to do so)

Use Appropriate Extinguisher
(Dry Chemical, CO2)

Seek Immediate Medical Attention

Use Dry, Inert Absorbent

Administer First Aid

Click to download full resolution via product page
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Caption: A flowchart for emergency response procedures involving pentafluorobenzoyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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